2-[3-(2,2-Dimethyloxan-4-yl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-2-yl]sulfanylacetonitrile
2-[3-(2,2-Dimethyloxan-4-yl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-2-yl]sulfanylacetonitrile
Brand Name:
Vulcanchem
CAS No.:
303013-91-4
VCID:
VC0406678
InChI:
InChI=1S/C26H31N3O2S/c1-25(2)17-19(10-14-31-25)29-23(30)21-22(28-24(29)32-15-13-27)20-9-5-4-8-18(20)16-26(21)11-6-3-7-12-26/h4-5,8-9,19H,3,6-7,10-12,14-17H2,1-2H3
SMILES:
CC1(CC(CCO1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCCC5)N=C2SCC#N)C
Molecular Formula:
C26H31N3O2S
Molecular Weight:
449.6g/mol
2-[3-(2,2-Dimethyloxan-4-yl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-2-yl]sulfanylacetonitrile
CAS No.: 303013-91-4
Main Products
VCID: VC0406678
Molecular Formula: C26H31N3O2S
Molecular Weight: 449.6g/mol
![2-[3-(2,2-Dimethyloxan-4-yl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-2-yl]sulfanylacetonitrile - 303013-91-4](/images/no_structure.jpg)
| CAS No. | 303013-91-4 |
|---|---|
| Product Name | 2-[3-(2,2-Dimethyloxan-4-yl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-2-yl]sulfanylacetonitrile |
| Molecular Formula | C26H31N3O2S |
| Molecular Weight | 449.6g/mol |
| IUPAC Name | 2-[3-(2,2-dimethyloxan-4-yl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-2-yl]sulfanylacetonitrile |
| Standard InChI | InChI=1S/C26H31N3O2S/c1-25(2)17-19(10-14-31-25)29-23(30)21-22(28-24(29)32-15-13-27)20-9-5-4-8-18(20)16-26(21)11-6-3-7-12-26/h4-5,8-9,19H,3,6-7,10-12,14-17H2,1-2H3 |
| Standard InChIKey | XHTPKSASFCGETM-UHFFFAOYSA-N |
| SMILES | CC1(CC(CCO1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCCC5)N=C2SCC#N)C |
| Canonical SMILES | CC1(CC(CCO1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCCC5)N=C2SCC#N)C |
| PubChem Compound | 2862950 |
| Last Modified | Nov 11 2021 |
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